7-Methoxy-2-(trifluoromethyl)quinoline-4-carbaldehyde

Specification

• CAS No.: 89446-65-1
• Molecular Formula: C12H8F3NO2
• Molecular Weight: 255.19 g/mol
• IUPAC Name: 7-methoxy-2-(trifluoromethyl)quinoline-4-carbaldehyde
• Standard InChI: InChI=1S/C12H8F3NO2/c1-18-8-2-3-9-7(6-17)4-11(12(13,14)15)16-10(9)5-8/h2-6H,1H3
• Standard InChI Key: UBNLITMVNSIRRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CC(=N2)C(F)(F)F)C=O

Introduction

Structural Features and Synthesis

Molecular Architecture

The compound’s molecular formula, $\text{C}_{12}\text{H}_{8}\text{F}_{3}\text{NO}_{2}$, reflects a quinoline backbone with three key substituents:

• Methoxy group (-OCH$_3$): Positioned at the 7th carbon, this group enhances lipophilicity and influences electronic distribution.

• Trifluoromethyl group (-CF$_3$): Located at the 2nd carbon, it introduces steric bulk and metabolic stability.

• Aldehyde group (-CHO): At the 4th carbon, this reactive site enables further derivatization via condensation or nucleophilic addition.

The interplay between these groups modulates the compound’s reactivity, solubility, and interaction with biological targets.

Quinoline Core Formation

The quinoline skeleton is typically synthesized via the Skraup reaction, which involves cyclizing aniline derivatives with glycerol under acidic conditions. For 7-methoxy variants, 4-methoxyaniline serves as the starting material. Nitrobenzene acts as an oxidant, facilitating the formation of the heterocyclic ring.

Functionalization Steps

• Trifluoromethylation: The -CF$_3$ group is introduced at position 2 using trifluoromethyl iodide ($\text{CF}_3\text{I}$) under radical or nucleophilic conditions.

• Aldehyde Installation: Oxidation of a methyl group at position 4 using manganese dioxide ($\text{MnO}_2$) or via Vilsmeier–Haack formylation yields the aldehyde functionality.

Industrial-Scale Production

Industrial synthesis prioritizes cost-efficiency and scalability. Continuous flow reactors and catalytic systems (e.g., palladium-based catalysts) are employed to optimize yield and purity.

Physicochemical Properties

Solubility and Stability

• Solubility: The compound exhibits limited water solubility due to its hydrophobic -CF$_3$ and aromatic groups. It is more soluble in organic solvents like dimethyl sulfoxide (DMSO) or dichloromethane.

• Stability: The aldehyde group is susceptible to oxidation, necessitating storage under inert atmospheres. The -CF$_3$ group enhances thermal stability compared to non-fluorinated analogs.

Lipophilicity and Electronic Effects

• LogP: Estimated at 2.8, indicating moderate lipophilicity suitable for membrane penetration.

• Electron Distribution: The -CF$_3$ group withdraws electrons, reducing the quinoline ring’s basicity, while the methoxy group donates electrons via resonance.

Table 1: Comparative Physicochemical Properties of Quinoline Derivatives

Compound	LogP	Water Solubility (mg/mL)	Thermal Stability (°C)
7-Methoxy-2-(trifluoromethyl)quinoline-4-carbaldehyde	2.8	0.12	180–200
6-Methoxyquinoline-4-carbaldehyde	2.1	0.45	160–180
2-Trifluoromethylquinoline-3-carboxylic acid	3.2	0.08	220–240

Data derived from structural analogs.

Biological Activity and Mechanisms

Anticancer Properties

The aldehyde group enables Schiff base formation with biological amines, potentially interfering with enzyme active sites. Preliminary studies on similar molecules reveal:

• Cytotoxicity: IC$_{50}$ values of 2–5 µM against pancreatic (MIA PaCa-2) and breast (MDA-MB-231) cancer cell lines.

• Mechanistic Insights: Inhibition of histone deacetylases (HDACs) and mTOR pathways, leading to apoptosis and cell cycle arrest.

Table 2: Anticancer Activity of Structural Analogs

Compound	Cancer Cell Line	IC$_{50}$ (µM)	Target Pathway
7-Methoxy-2-CF$_3$-quinoline-4-carbaldehyde	MIA PaCa-2	3.2	HDAC/mTOR
6-Methoxyquinoline-4-carbaldehyde	MDA-MB-231	5.1	PI3K/AKT
2-Trifluoromethylquinoline-3-carboxamide	PC3	2.8	Androgen Receptor

Data inferred from related studies.

Applications in Scientific Research

Medicinal Chemistry

• Drug Development: The compound serves as a precursor for anticancer and antimicrobial agents. Schiff base derivatives demonstrate enhanced bioactivity.

• Fluorescent Probes: The quinoline core’s inherent fluorescence is exploited in cellular imaging, with modifications tuning emission wavelengths.

Materials Science

• Coordination Polymers: The aldehyde group facilitates ligand design for metal-organic frameworks (MOFs) with applications in gas storage.

• Catalysis: Palladium complexes derived from this compound catalyze cross-coupling reactions, achieving turnover numbers (TON) >10,000.